Cas no 847394-43-8 (4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one)

4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one is a heterocyclic compound featuring a benzimidazole moiety fused to a pyrrolidinone scaffold, with a substituted phenyl group at the 1-position. This structure imparts potential pharmacological relevance, particularly in targeting specific enzyme or receptor interactions due to its electron-rich aromatic systems and polar functional groups. The presence of the chloro and methyl substituents on the phenyl ring may enhance binding affinity or modulate solubility. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. The compound’s stability and defined stereochemistry further support its utility in structure-activity relationship studies.

4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one structure

847394-43-8 structure

Product Name:4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

CAS No:847394-43-8

MF:C₁₈H₁₆ClN₃O

MW:325.792142868042

CID:6443650

Update Time:2025-08-04

4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
- 2-Pyrrolidinone, 4-(1H-benzimidazol-2-yl)-1-(3-chloro-2-methylphenyl)-
- Inchi： 1S/C18H16ClN3O/c1-11-13(19)5-4-8-16(11)22-10-12(9-17(22)23)18-20-14-6-2-3-7-15(14)21-18/h2-8,12H,9-10H2,1H3,(H,20,21)
- InChI Key： BYSRPXRULVBPQW-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC(Cl)=C2C)CC(C2NC3=CC=CC=C3N=2)CC1=O

Experimental Properties

Density: 1.365±0.06 g/cm3(Predicted)
Boiling Point: 682.1±55.0 °C(Predicted)
pka: 11.55±0.10(Predicted)

4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0660-0197-2μmol	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0660-0197-5μmol	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0660-0197-10μmol	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0660-0197-20μmol	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0660-0197-1mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0660-0197-2mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0660-0197-3mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0660-0197-4mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0660-0197-5mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0660-0197-10mg	4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one	847394-43-8	90%+	10mg	$79.0	2023-05-17

4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one Related Literature

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Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one (CAS: 847394-43-8)

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one (CAS: 847394-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a benzodiazolyl moiety and a pyrrolidin-2-one core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzodiazolyl ring could enhance the compound's binding affinity to specific protein targets, such as kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents based on this scaffold.

In addition to its anti-inflammatory potential, 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one has shown promise as an anticancer agent. Preclinical studies have revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated cell cycle pathways. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, making it a candidate for further investigation in oncology.

The pharmacokinetic profile of this compound has also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition reported that the compound has moderate oral bioavailability and a favorable half-life in rodent models. However, challenges remain in optimizing its metabolic stability, as hepatic clearance was observed to be relatively high. These findings underscore the need for further structural modifications to improve its drug-like properties.

From a synthetic chemistry perspective, novel routes for the preparation of 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one have been developed to enhance yield and purity. A recent publication in Organic Process Research & Development (2024) described a scalable, one-pot synthesis method that reduces the number of purification steps and improves overall efficiency. This advancement is critical for enabling larger-scale production for further preclinical and clinical studies.

Looking ahead, the compound's unique structural features and demonstrated biological activities position it as a promising lead for multiple therapeutic areas. Future research directions may include structure-activity relationship (SAR) studies to identify more potent analogs, as well as investigations into combination therapies with existing drugs. The continued exploration of 4-(1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one and its derivatives holds significant potential for advancing drug discovery in inflammation, oncology, and potentially other disease areas.